Tert-butyl 7-fluorosulfonyl-2,3-dihydro-1,4-benzoxazine-4-carboxylate

• IUPAC Name: tert-butyl 7-fluorosulfonyl-2,3-dihydro-1,4-benzoxazine-4-carboxylate
• InChI: InChI=1S/C13H16FNO5S/c1-13(2,3)20-12(16)15-6-7-19-11-8-9(21(14,17)18)4-5-10(11)15/h4-5,8H,6-7H2,1-3H3
• InChI Key: REGVFOYISHWRAO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCOC2=C1C=CC(=C2)S(=O)(=O)F
• Molecular Formula: C13H16FNO5S
• Molecular Weight: 317.34 g/mol

Description

Tert-butyl 7-fluorosulfonyl-2,3-dihydro-1,4-benzoxazine-4-carboxylate is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is of interest to researchers due to its unique chemical structure and potential biochemical and physiological effects. In

Scientific Research Applications

Tert-butyl 7-fluorosulfonyl-2,3-dihydro-1,4-benzoxazine-4-carboxylate has been studied for its potential applications in scientific research. One area of interest is in the development of new drugs for the treatment of various diseases. This compound has been shown to have potential as a scaffold for the development of new drug molecules.

Mechanism of Action

The mechanism of action of Tert-butyl 7-fluorosulfonyl-2,3-dihydro-1,4-benzoxazine-4-carboxylate is not well understood. However, it is believed to act as a reactive electrophile due to the presence of the fluorosulfonyl group. This may allow it to react with nucleophiles such as proteins, DNA, and RNA.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Tert-butyl 7-fluorosulfonyl-2,3-dihydro-1,4-benzoxazine-4-carboxylate are not well characterized. However, it has been shown to have potential as a scaffold for the development of new drug molecules. Additionally, it may have potential as a tool for studying protein structure and function.

Advantages and Limitations for Lab Experiments

One advantage of using Tert-butyl 7-fluorosulfonyl-2,3-dihydro-1,4-benzoxazine-4-carboxylate in lab experiments is that it has a unique chemical structure that may allow for the development of new drug molecules. However, one limitation is that the mechanism of action and biochemical and physiological effects are not well characterized, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on Tert-butyl 7-fluorosulfonyl-2,3-dihydro-1,4-benzoxazine-4-carboxylate. One area of interest is in the development of new drug molecules based on the scaffold of this compound. Additionally, further research is needed to better understand the mechanism of action and biochemical and physiological effects of this compound. Finally, it may be useful to explore the potential of this compound as a tool for studying protein structure and function.
Conclusion:
Tert-butyl 7-fluorosulfonyl-2,3-dihydro-1,4-benzoxazine-4-carboxylate is a chemical compound that has potential applications in scientific research. Its unique chemical structure and potential as a scaffold for the development of new drug molecules make it of interest to researchers. However, further research is needed to better understand its mechanism of action and biochemical and physiological effects.

Synthesis Methods

The synthesis of Tert-butyl 7-fluorosulfonyl-2,3-dihydro-1,4-benzoxazine-4-carboxylate involves the reaction of 7-fluorosulfonyl-2,3-dihydro-1,4-benzoxazine-4-carboxylic acid with tert-butyl chloroformate in the presence of a base such as triethylamine. The resulting compound is then purified through column chromatography to obtain the final product.